molecular formula C10H9O4 B2401337 4-(Methoxycarbonyl)-2-methylbenzoic acid CAS No. 1245919-29-2

4-(Methoxycarbonyl)-2-methylbenzoic acid

Cat. No. B2401337
CAS RN: 1245919-29-2
M. Wt: 193.179
InChI Key: ZQKSVHOYMATPAD-UHFFFAOYSA-M
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Description

“4-(Methoxycarbonyl)-2-methylbenzoic acid” is a chemical compound with the molecular formula C9H8O4 .


Synthesis Analysis

This compound can be used as a reagent for various chemical reactions, including tandem-type Pd (II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence, copper-mediated ligandless aerobic fluoroalkylation of arylboronic acids with fluoroalkyl iodides, one-pot ipso-nitration of arylboronic acids, copper-catalyzed nitration and cyclocondensation followed by palladium-phosphine-catalyzed Suzuki-Miyaura coupling .


Molecular Structure Analysis

The hydrogen atoms of phenyl and methyl can be seen as Q-peaks and located in the difference electron density, so they could be refined freely. The hydrogen of hydroxyl is found from the Fourier synthesis at first, and then refined further with restrained distance 0.85 Å to oxygen atom, standard deviation 0.01 .


Chemical Reactions Analysis

This compound is used for tandem-type Pd (II)-catalyzed oxidative Heck reaction and intramolecular C-H amidation sequence, copper-mediated ligandless aerobic fluoroalkylation of arylboronic acids with fluoroalkyl iodides, one-pot ipso-nitration of arylboronic acids, copper-catalyzed nitration and cyclocondensation followed by palladium-phosphine-catalyzed Suzuki-Miyaura coupling .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 179.97 g/mol . It is a white to light yellow powder with a melting point of 197-200 °C (lit.) .

Scientific Research Applications

Boron Reagents for Suzuki-Miyaura Coupling

The compound’s boronic acid functionality contributes to Suzuki-Miyaura coupling reactions. Boronic acids, including 4-(Methoxycarbonyl)benzoic acid, are essential components in this widely used cross-coupling methodology .

Safety And Hazards

The compound may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing .

Future Directions

The compound is used as an intermediate to synthesize antineoplastic agent Bexarotene and to synthesize a super fiber material, Poly (p-phenylene benzothiazole), PBO . Its unique properties make it a valuable resource for research in the post-genomic world .

properties

IUPAC Name

4-methoxycarbonyl-2-methylbenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10O4/c1-6-5-7(10(13)14-2)3-4-8(6)9(11)12/h3-5H,1-2H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZQKSVHOYMATPAD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)OC)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Methoxycarbonyl)-2-methylbenzoic acid

CAS RN

1245919-29-2
Record name 4-(methoxycarbonyl)-2-methylbenzoic acid
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